Cas no 857272-03-8 (6-Hydroxymethyl-4-(3-methoxypropyl)-4H-benzo1,4oxazin-3-one)
857272-03-8 structure
Product Name:6-Hydroxymethyl-4-(3-methoxypropyl)-4H-benzo1,4oxazin-3-one
CAS No:857272-03-8
MF:C13H17NO4
MW:251.278383970261
CID:1846494
PubChem ID:53401196
Update Time:2025-04-21
6-Hydroxymethyl-4-(3-methoxypropyl)-4H-benzo1,4oxazin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 6-(hydroxymethyl)-4-(3-methoxypropyl)-1,4-benzoxazin-3-one
- DB-296553
- 6-(hydroxymethyl)-4-(3-methoxypropyl)-2H-benzo[b][1,4]oxazin-3(4H)-one
- 6-(Hydroxymethyl)-4-(3-methoxypropyl)-2H-1,4-benzoxazin-3(4H)-one
- 6-HYDROXYMETHYL-4-(3-METHOXYPROPYL)-4H-BENZO[1,4]OXAZIN-3-ONE
- BJRYIEKWPBLDIF-UHFFFAOYSA-N
- DTXSID00694847
- 857272-03-8
- 6-Hydroxymethyl-4-(3-methoxy-propyl)-4H-benzo[1,4]oxazin-3-one
- SCHEMBL2339596
- 6-Hydroxymethyl-4-(3-methoxypropyl)-4H-benzo1,4oxazin-3-one
-
- Inchi: 1S/C13H17NO4/c1-17-6-2-5-14-11-7-10(8-15)3-4-12(11)18-9-13(14)16/h3-4,7,15H,2,5-6,8-9H2,1H3
- InChI Key: BJRYIEKWPBLDIF-UHFFFAOYSA-N
- SMILES: O1CC(N(C2C=C(CO)C=CC1=2)CCCOC)=O
Computed Properties
- Exact Mass: 251.116
- Monoisotopic Mass: 251.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 59Ų
Experimental Properties
- Density: 1.221
- PSA: 59.00000
- LogP: 1.00580
6-Hydroxymethyl-4-(3-methoxypropyl)-4H-benzo1,4oxazin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H250140-2.5mg |
6-Hydroxymethyl-4-(3-methoxypropyl)-4H-benzo[1,4]oxazin-3-one |
857272-03-8 | 2.5mg |
$ 200.00 | 2022-06-04 | ||
| TRC | H250140-5mg |
6-Hydroxymethyl-4-(3-methoxypropyl)-4H-benzo[1,4]oxazin-3-one |
857272-03-8 | 5mg |
$ 370.00 | 2022-06-04 | ||
| TRC | H250140-10mg |
6-Hydroxymethyl-4-(3-methoxypropyl)-4H-benzo[1,4]oxazin-3-one |
857272-03-8 | 10mg |
$ 585.00 | 2022-06-04 |
6-Hydroxymethyl-4-(3-methoxypropyl)-4H-benzo1,4oxazin-3-one Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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